Cas no 16956-53-9 (Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]-)

Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]- structure
16956-53-9 structure
Product Name:Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]-
CAS No:16956-53-9
MF:C8H11N3O2
MW:181.191841363907
CID:221242
PubChem ID:256213
Update Time:2025-04-19

Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]-
    • 2-[[bis(2-hydroxyethyl)amino]methylidene]propanedinitrile
    • [Bis-(2-hydroxyethyl)-amino]-methylenmalononitril
    • {[bis(2-hydroxyethyl)amino]methylidene}propanedinitrile
    • AC1L5U40
    • AC1Q4PYZ
    • AR-1A9395
    • CHEMBL56793
    • CTK4D3337
    • KST-1B1541
    • NCIOpen2_001163
    • NSC82656
    • NSC-82656
    • 16956-53-9
    • DTXSID40292447
    • Inchi: 1S/C8H11N3O2/c9-5-8(6-10)7-11(1-3-12)2-4-13/h7,12-13H,1-4H2
    • InChI Key: OMKRYUHVPHQNPR-UHFFFAOYSA-N
    • SMILES: OCCN(/C=C(\C#N)/C#N)CCO

Computed Properties

  • Exact Mass: 181.08523
  • Monoisotopic Mass: 181.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Density: 1.266
  • Boiling Point: 579.2°C at 760 mmHg
  • Flash Point: 304.1°C
  • Refractive Index: 1.55
  • PSA: 91.28
  • LogP: -0.79594
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